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Compound of Interest

Compound Name: hACC2-IN-1

Cat. No.: B15575764 Get Quote

Essential Safety and Handling Guide for hACC2-
IN-1
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

hACC2-IN-1, a potent acetyl-CoA carboxylase 2 (ACC2) inhibitor utilized in obesity research.

Adherence to these protocols is essential for ensuring laboratory safety and proper

environmental containment.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for hACC2-IN-1 (CAS No. 192323-14-1) from

MedChemExpress has been identified, its detailed contents regarding specific hazard

classifications are not publicly available. However, based on the nature of the compound as a

potent bioactive molecule, a precautionary approach is mandated. Researchers should handle

hACC2-IN-1 as a hazardous substance with the potential for acute toxicity, skin and eye

irritation, and possible unknown long-term health effects.

The following Personal Protective Equipment (PPE) is mandatory when handling hACC2-IN-1
in solid form or in solution:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves Nitrile or neoprene

Eye Protection
Safety glasses with side

shields or goggles
ANSI Z87.1 certified

Body Protection
Full-length, buttoned

laboratory coat
N/A

Respiratory Protection Chemical fume hood

Required when handling the

powder form or creating

solutions

Safe Handling and Storage
Engineering Controls:

All work with solid hACC2-IN-1 or concentrated solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible in the work area.

Procedural Controls:

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where hACC2-IN-1 is handled.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Transport the chemical in a sealed, shatter-resistant secondary container.

Storage:

Store hACC2-IN-1 in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage conditions for the solid powder are -20°C for up to 3 years and 4°C

for up to 2 years.[1]
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Stock solutions in solvent should be stored at -80°C for up to 6 months or -20°C for up to 1

month.[1]

Disposal Plan
The disposal of hACC2-IN-1 and all contaminated materials must be treated as hazardous

chemical waste. Adherence to institutional and local regulations for hazardous waste disposal

is mandatory.

Waste Segregation and Collection:

Solid Waste:

Collect unused hACC2-IN-1 powder and any materials contaminated with the solid

compound (e.g., weigh boats, contaminated gloves, wipes) in a designated, sealed, and

clearly labeled hazardous waste container.

The label must include "Hazardous Waste," the chemical name "hACC2-IN-1," and any

associated hazard symbols.

Liquid Waste:

Collect solutions of hACC2-IN-1 and the first rinse of any contaminated glassware in a

designated, leak-proof, and clearly labeled hazardous liquid waste container.

The label must specify "Hazardous Waste," the chemical name "hACC2-IN-1," the solvent

used (e.g., DMSO), and the approximate concentration.

Do not mix with incompatible waste streams.

Sharps Waste:

Any needles or other sharps contaminated with hACC2-IN-1 must be disposed of in a

designated, puncture-resistant sharps container labeled for hazardous chemical waste.

Decontamination of Labware:
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Initial Rinse: Rinse glassware and equipment that have come into contact with hACC2-IN-1
with a small amount of the solvent used for the experiment (e.g., DMSO). This rinsate must

be collected as hazardous liquid waste.

Wash: Wash the rinsed labware with soap and water.

Final Rinse: Perform a final rinse with deionized water.

Dry: Allow the labware to air dry completely before reuse or storage.

Disposal Workflow:
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Handling hACC2-IN-1

Waste Generation

Disposal Path
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Workflow for the safe handling and disposal of hACC2-IN-1.

Emergency Procedures
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Spills:

Evacuate and Alert: Immediately evacuate the spill area and alert your supervisor and

colleagues.

Secure the Area: Prevent access to the spill location.

Consult SDS and Institutional Procedures: If a specific SDS is available, consult it for spill

cleanup guidance. Follow your institution's established procedures for hazardous chemical

spills.

Cleanup: If the spill is small and you are trained to do so, wear appropriate PPE and use a

chemical spill kit to absorb the material. Place all cleanup materials into a sealed, labeled

hazardous waste container. For large spills, contact your institution's Environmental Health

and Safety (EHS) department immediately.

First Aid:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of skin contact: Immediately wash skin with soap and plenty of water for at least 15

minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

This document serves as a foundational guide. Always consult your institution's specific safety

protocols and the most current Safety Data Sheet for any chemical before beginning work. Your

proactive commitment to safety is paramount in the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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